Cas no 897519-70-9 (2-(N-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)CYCLOHEXANECARBOXYLIC ACID)
2-(N-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)CYCLOHEXANECARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 2-(N-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)CYCLOHEXANECARBOXYLIC ACID
- 2-((3,5-Bis(trifluoromethyl)phenyl)carbamoyl)cyclohexane-1-carboxylic acid
-
- MDL: MFCD02662327
- Inchi: InChI=1S/C16H15F6NO3/c17-15(18,19)8-5-9(16(20,21)22)7-10(6-8)23-13(24)11-3-1-2-4-12(11)14(25)26/h5-7,11-12H,1-4H2,(H,23,24)(H,25,26)
- InChI Key: SPUOPTCIVFNKFX-UHFFFAOYSA-N
- SMILES: c1c(cc(cc1C(F)(F)F)NC(=O)C2CCCCC2C(=O)O)C(F)(F)F
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 457.0±45.0 °C at 760 mmHg
- Flash Point: 230.2±28.7 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
2-(N-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)CYCLOHEXANECARBOXYLIC ACID Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(N-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)CYCLOHEXANECARBOXYLIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB163682-1 g |
2-(N-(3,5-Bis(trifluoromethyl)phenyl)carbamoyl)cyclohexanecarboxylic acid |
897519-70-9 | 1g |
€211.30 | 2023-03-21 | ||
| abcr | AB163682-2 g |
2-(N-(3,5-Bis(trifluoromethyl)phenyl)carbamoyl)cyclohexanecarboxylic acid |
897519-70-9 | 2g |
€272.50 | 2023-03-21 | ||
| abcr | AB163682-5 g |
2-(N-(3,5-Bis(trifluoromethyl)phenyl)carbamoyl)cyclohexanecarboxylic acid |
897519-70-9 | 5g |
€377.50 | 2023-03-21 | ||
| abcr | AB163682-10 g |
2-(N-(3,5-Bis(trifluoromethyl)phenyl)carbamoyl)cyclohexanecarboxylic acid |
897519-70-9 | 10g |
€482.50 | 2023-03-21 | ||
| TRC | N171045-250mg |
2-(N-(3,5-Bis(trifluoromethyl)phenyl)carbamoyl)cyclohexanecarboxylic acid |
897519-70-9 | 250mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N171045-500mg |
2-(N-(3,5-Bis(trifluoromethyl)phenyl)carbamoyl)cyclohexanecarboxylic acid |
897519-70-9 | 500mg |
$ 300.00 | 2022-06-03 | ||
| TRC | N171045-1000mg |
2-(N-(3,5-Bis(trifluoromethyl)phenyl)carbamoyl)cyclohexanecarboxylic acid |
897519-70-9 | 1g |
$ 480.00 | 2022-06-03 | ||
| Key Organics Ltd | MS-8339-1MG |
2-{[3,5-bis(trifluoromethyl)phenyl]carbamoyl}cyclohexane-1-carboxylic acid |
897519-70-9 | >97% | 1mg |
£37.00 | 2023-03-21 | |
| Key Organics Ltd | MS-8339-5MG |
2-{[3,5-bis(trifluoromethyl)phenyl]carbamoyl}cyclohexane-1-carboxylic acid |
897519-70-9 | >97% | 5mg |
£46.00 | 2023-03-21 | |
| Key Organics Ltd | MS-8339-10MG |
2-{[3,5-bis(trifluoromethyl)phenyl]carbamoyl}cyclohexane-1-carboxylic acid |
897519-70-9 | >97% | 10mg |
£63.00 | 2023-03-21 |
2-(N-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)CYCLOHEXANECARBOXYLIC ACID Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 2-(N-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)CYCLOHEXANECARBOXYLIC ACID
Professional Introduction to 2-(N-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)CYCLOHEXANECARBOXYLIC ACID (CAS No. 897519-70-9)
2-(N-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)CYCLOHEXANECARBOXYLIC ACID, a compound with the CAS number 897519-70-9, represents a significant advancement in the field of pharmaceutical chemistry and molecular design. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and chemical applications. The unique structural features of this molecule, particularly the presence of BIS(TRIFLUOROMETHYL)PHENYL and CYCLOHEXANECARBOXYLIC moieties, contribute to its distinctive chemical properties and biological activities.
The synthesis and characterization of 2-(N-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)CYCLOHEXANECARBOXYLIC ACID have been extensively studied in recent years, leading to a deeper understanding of its reactivity and functionalization possibilities. The compound's molecular framework is designed to interact with biological targets in a highly specific manner, making it a promising candidate for drug discovery and development. The BIS(TRIFLUOROMETHYL)PHENYL group is known for its ability to enhance metabolic stability and binding affinity, while the CYCLOHEXANECARBOXYLIC moiety provides a rigid scaffold that influences the compound's conformational flexibility.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. 2-(N-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)CYCLOHEXANECARBOXYLIC ACID has been investigated for its potential role in these areas. Studies have shown that this compound can interact with specific enzymes and receptors, leading to the inhibition of key signaling pathways. For instance, research indicates that it may interfere with the activity of cyclooxygenase-2 (COX-2), an enzyme widely implicated in the pathogenesis of inflammation.
The pharmaceutical industry has been particularly interested in compounds that can exhibit dual or multi-target interactions. 2-(N-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)CYCLOHEXANECARBOXYLIC ACID demonstrates this capability by simultaneously engaging multiple biological targets. This property is crucial for developing drugs that can address complex diseases more effectively. The compound's ability to bind to both protein and nucleotide targets makes it a versatile tool for studying molecular interactions and designing new therapeutic strategies.
The chemical synthesis of 2-(N-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)CYCLOHEXANECARBOXYLIC ACID involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework of this compound. These methods allow for the precise introduction of functional groups at specific positions within the molecule, which is essential for achieving the desired biological activity.
In addition to its pharmaceutical applications, 2-(N-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)CYCLOHEXANECARBOXYLIC ACID has potential uses in materials science and chemical research. Its unique structural features make it an attractive candidate for developing new materials with tailored properties. For example, researchers are exploring its use in creating polymers with enhanced thermal stability and mechanical strength. The compound's ability to undergo controlled reactions also makes it useful for studying reaction mechanisms and developing new synthetic protocols.
The biodegradability and environmental impact of 2-(N-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)CYCLOHEXANECARBOXYLIC ACID are important considerations in its development as a pharmaceutical or material science application. Studies have shown that this compound can be metabolized by various enzymatic pathways into less active derivatives, which are subsequently excreted from the body. This suggests that it may have a relatively low environmental persistence compared to other synthetic molecules.
The future prospects for 2-(N-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)CYCLOHEXANECARBOXYLIC ACID are promising, with ongoing research aimed at further optimizing its properties and expanding its applications. Advances in computational chemistry and artificial intelligence are expected to play a significant role in accelerating the discovery and development of new derivatives with improved efficacy and safety profiles. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for patients and society.
897519-70-9 (2-(N-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)CYCLOHEXANECARBOXYLIC ACID) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)